Cas no 159647-63-9 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one
• CAS No: 159647-63-9
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 6101657
• PubChem ID: 5538613
• Update Time: 2025-07-21

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one
• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-
• SR-01000417108-1
• F0019-1058
• SR-01000417108
• Oprea1_315524
• AKOS024574313
• F0196-0961
• 159647-63-9
• EU-0034027
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxychromen-4-one

• Inchi： 1S/C21H20O5/c1-3-12-9-14-18(11-15(12)22)26-16(4-2)20(21(14)23)13-5-6-17-19(10-13)25-8-7-24-17/h5-6,9-11,22H,3-4,7-8H2,1-2H3
• InChI Key： QAXBZZRFGZXCMY-UHFFFAOYSA-N
• SMILES： C1(CC)OC2=CC(O)=C(CC)C=C2C(=O)C=1C1=CC=C2OCCOC2=C1

Computed Properties

• Exact Mass: 352.13107373g/mol
• Monoisotopic Mass: 352.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 549.8±50.0 °C(Predicted)
• pka: 7.26±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one (CAS No. 159647-63-9)

The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one, identified by its CAS number 159647-63-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromene class, exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and mechanistic insights. The presence of a dihydro-1,4-benzodioxin moiety and multiple substituents such as 2,6-diethyl and 7-hydroxy contributes to its complex pharmacophoric properties, making it a subject of intense study in medicinal chemistry.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly for their role in modulating various biological pathways. The dihydro-1,4-benzodioxin scaffold is known for its structural similarity to natural products and bioactive molecules, which often underpins its pharmacological relevance. In particular, the 7-hydroxy group in the chromene ring enhances the molecule's ability to interact with biological targets, including enzymes and receptors. This feature has been leveraged in the development of novel therapeutic agents targeting inflammatory and cardiovascular diseases.

The 2,6-diethyl substituents in the structure contribute to the compound's lipophilicity and solubility profile, which are critical factors in determining its bioavailability and pharmacokinetic behavior. These modifications have been strategically incorporated to optimize drug-like properties, ensuring that the molecule can effectively penetrate biological membranes and reach its intended target. Such design principles are in line with contemporary drug discovery strategies that emphasize rational molecular optimization.

Emerging research indicates that derivatives of chromene have promising applications in neuroprotection and anti-inflammatory therapies. The dihydro-1,4-benzodioxin moiety is particularly noteworthy for its potential to inhibit oxidative stress and modulate neurotransmitter systems. Preclinical studies have demonstrated that compounds with this structural motif exhibit significant protective effects against neuronal damage induced by excitotoxicity and ischemia. These findings are particularly relevant in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The 7-hydroxy group within the chromene ring has been shown to play a crucial role in mediating interactions with heme-containing enzymes like cytochrome P450 monooxygenases. This interaction is pivotal for the metabolic activation or inactivation of various bioactive molecules. The presence of this group in 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one suggests that it may undergo complex metabolic pathways upon administration, which could influence its therapeutic efficacy and safety profile.

In addition to its potential biological activities, the 2,6-diethyl substituents contribute to the molecule's stability under physiological conditions. These ethyl groups enhance hydrophobic interactions with lipid bilayers of cell membranes, facilitating cellular uptake. Such properties are essential for designing drugs that require efficient delivery systems to reach their targets within the body. The overall structural design of this compound reflects a deep understanding of molecular interactions at the atomic level.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mode of action of such complex molecules with high precision. Molecular docking studies on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one have revealed potential binding sites on target proteins associated with inflammation and oxidative stress pathways. These virtual screening approaches have accelerated the identification of lead compounds for further experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodioxin moiety efficiently. The introduction of the 2,6-diethyl groups and the hydroxyl functionality at position 7 has been optimized through iterative synthetic methodologies to achieve regioselectivity and minimize side products.

From a pharmacological perspective, the unique combination of structural features in 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-7-hydroxy-4H-chromen-4-one positions it as a versatile scaffold for developing novel therapeutics. Its ability to modulate multiple biological pathways makes it an attractive candidate for treating multifactorial diseases characterized by complex pathophysiology. For instance, its potential role in inhibiting pro-inflammatory cytokines could make it relevant for conditions such as rheumatoid arthritis or chronic obstructive pulmonary disease.

The compound's solubility profile has also been optimized through structural modifications aimed at enhancing bioavailability while maintaining efficacy. Poor solubility remains a major challenge in drug development due to its impact on formulation design and patient compliance. By incorporating lipophilic groups like ethyl chains while balancing hydrophilic interactions through hydroxyl functionalities,3-(2,3-dihydro-1...